Cas no 678187-25-2 (1-iodo-4-[3-(4-iodophenoxy)-2,2-bis[(4-iodophenoxy)methyl]propoxy]benzene)

• Product Name: 1-iodo-4-[3-(4-iodophenoxy)-2,2-bis[(4-iodophenoxy)methyl]propoxy]benzene
• CAS No: 678187-25-2
• MF: C₂₉H₂₄I₄O₄
• MW: 944.116357803345
• CID: 1722041
• PubChem ID: 12104992
• Update Time: 2025-11-01

1-iodo-4-[3-(4-iodophenoxy)-2,2-bis[(4-iodophenoxy)methyl]propoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-iodo-4-[3-(4-iodophenoxy)-2,2-bis[(4-iodophenoxy)methyl]propoxy]benzene
• DTXSID10477668
• AGN-PC-0NHST9
• 4,4'-(2,2-BIS((4-IODOPHENOXY)METHYL)PROPANE-1,3-DIYL)BIS(OXY)BIS(IODOBENZENE)
• 678187-25-2

• Inchi： 1S/C29H24I4O4/c30-21-1-9-25(10-2-21)34-17-29(18-35-26-11-3-22(31)4-12-26,19-36-27-13-5-23(32)6-14-27)20-37-28-15-7-24(33)8-16-28/h1-16H,17-20H2
• InChI Key： XLVSNAHEGJFBNA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OCC(COC1C=CC(=CC=1)I)(COC1C=CC(=CC=1)I)COC1C=CC(=CC=1)I

Computed Properties

• Exact Mass: 943.7853g/mol
• Monoisotopic Mass: 943.7853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-iodo-4-[3-(4-iodophenoxy)-2,2-bis[(4-iodophenoxy)methyl]propoxy]benzene

1-Iodo-4-[3-(4-Iodophenoxy)-2,2-Bis[(4-Iodophenoxy)Methyl]Propoxy]Benzene

The compound 1-Iodo-4-[3-(4-Iodophenoxy)-2,2-Bis[(4-Iodophenoxy)Methyl]Propoxy]Benzene (CAS No: 678187-25-2) is a highly specialized aromatic compound with a complex structure that incorporates multiple iodinated phenyl groups. This compound belongs to the class of organoiodine compounds, which are widely studied for their unique chemical properties and potential applications in various fields, including materials science, pharmaceuticals, and advanced chemical synthesis.

The molecular structure of this compound is characterized by a central benzene ring substituted with an iodine atom at position 1 and a complex propoxy group at position 4. The propoxy group itself is substituted with two phenoxymethyl groups at the 2-position and a phenoxyl group at the 3-position. Each of these phenyl groups is further iodinated at the para position, creating a highly symmetrical and electron-rich aromatic system. This intricate architecture not only imparts unique electronic properties but also makes the compound a valuable building block for constructing advanced materials and functional molecules.

Recent studies have highlighted the potential of organoiodine compounds in the development of novel materials with tailored electronic properties. For instance, researchers have explored the use of such compounds in the synthesis of conductive polymers and organic semiconductors, where their ability to modulate electronic interactions is highly advantageous. The presence of multiple iodine atoms in this compound further enhances its reactivity and makes it a promising candidate for applications in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are critical in modern organic synthesis.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of iodine as a leaving group facilitates these transformations, enabling precise control over the regiochemistry and stereochemistry of the product. Recent advancements in catalytic methods have further streamlined the synthesis of such complex molecules, reducing reaction times and improving yields.

From an applications perspective, 1-Iodo-4-[3-(4-Iodophenoxy)-2,2-Bis[(4-Iodophenoxy)Methyl]Propoxy]Benzene has shown promise in several areas. In pharmaceutical chemistry, its ability to form stable complexes with metal ions makes it a potential candidate for drug delivery systems or as a scaffold for developing new therapeutic agents. Additionally, its electronic properties make it suitable for use in optoelectronic devices, where materials with high charge carrier mobility are required.

Moreover, recent research has focused on leveraging the unique properties of this compound in the field of nanotechnology. By incorporating this compound into self-assembling monolayers or nanostructured films, scientists have demonstrated enhanced surface properties, such as improved wettability and mechanical stability. These findings underscore its potential as a versatile material for next-generation technologies.

In conclusion, 1-Iodo-4-[3-(4-Iodophenoxy)-2,2-Bis[(4-Iodophenoxy)Methyl]Propoxy]Benzene (CAS No: 678187-25-2) is a remarkable compound with a complex structure and diverse applications across multiple disciplines. Its role as a building block for advanced materials and its compatibility with modern synthetic techniques make it an invaluable tool for researchers in chemistry and related fields.